Cas no 2639457-60-4 (4-amino-2,2,6,6-tetramethyloxane-4-carboxylic acid)

• Product Name: 4-amino-2,2,6,6-tetramethyloxane-4-carboxylic acid
• CAS No: 2639457-60-4
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 6612277
• PubChem ID: 165900025
• Update Time: 2025-10-23

4-amino-2,2,6,6-tetramethyloxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-2,2,6,6-tetramethyloxane-4-carboxylic acid
• EN300-1663113
• 2639457-60-4

• Inchi： 1S/C10H19NO3/c1-8(2)5-10(11,7(12)13)6-9(3,4)14-8/h5-6,11H2,1-4H3,(H,12,13)
• InChI Key： CJVUOQHCCUJMDF-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(C(=O)O)(CC1(C)C)N

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-amino-2,2,6,6-tetramethyloxane-4-carboxylic acid

4-Amino-2,2,6,6-Tetramethyloxane-4-Carboxylic Acid: A Comprehensive Overview of Properties and Applications

4-Amino-2,2,6,6-tetramethyloxane-4-carboxylic acid (CAS No. 2639457-60-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific and industrial fields. This tetramethyl-substituted oxane derivative combines the stability of a six-membered oxygen-containing ring with the reactivity of both amino and carboxylic acid functional groups, making it a versatile building block in organic synthesis.

The molecular structure of 4-amino-2,2,6,6-tetramethyloxane-4-carboxylic acid features a rigid oxane (tetrahydropyran) core with four methyl groups at positions 2 and 6, creating significant steric hindrance that influences its chemical behavior. The presence of both amino group and carboxylic acid functionalities at the 4-position allows for diverse chemical transformations, making this compound particularly valuable in medicinal chemistry and materials science research. Recent studies have focused on its potential as a chiral auxiliary or as a precursor for more complex molecular architectures.

In pharmaceutical research, 4-amino-2,2,6,6-tetramethyloxane-4-carboxylic acid derivatives have shown promise as potential scaffolds for drug development. The constrained geometry of the oxane ring combined with the functional group versatility enables the creation of compounds with specific biological activities. Researchers are particularly interested in its application for designing enzyme inhibitors and receptor modulators, where the steric properties of the tetramethyl groups can be exploited to achieve selective binding.

The synthesis of CAS 2639457-60-4 typically involves multi-step organic transformations starting from readily available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable chemical processes. The compound's stability under various conditions makes it suitable for diverse applications, though proper handling procedures should always be followed according to standard laboratory safety protocols.

Material scientists have explored the use of 4-amino-2,2,6,6-tetramethyloxane-4-carboxylic acid in the development of advanced polymers and functional materials. The compound's ability to participate in both condensation reactions (via the carboxylic acid group) and nucleophilic substitutions (through the amino group) allows for the creation of novel polymeric structures with tailored properties. These materials find potential applications in specialty coatings, adhesives, and other high-performance applications where thermal stability and chemical resistance are required.

Analytical characterization of 4-amino-2,2,6,6-tetramethyloxane-4-carboxylic acid typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's well-defined stereochemistry and rigid structure make it particularly amenable to detailed structural analysis, which has facilitated its use as a model compound in methodological development for organic structure determination.

From a commercial perspective, the demand for CAS 2639457-60-4 has been steadily increasing, particularly in the research and development sectors. Suppliers typically offer this compound in various purity grades, with analytical standards available for research purposes. The global market for such specialty chemicals is expected to grow significantly in the coming years, driven by advancements in pharmaceutical research and materials science.

Recent innovations in synthetic methodology have improved the accessibility of 4-amino-2,2,6,6-tetramethyloxane-4-carboxylic acid and its derivatives. Catalytic asymmetric synthesis approaches have been particularly noteworthy, enabling the production of enantiomerically pure forms of the compound. These developments align with current trends in chiral chemistry and the pharmaceutical industry's increasing focus on single-enantiomer drugs.

Environmental considerations regarding 4-amino-2,2,6,6-tetramethyloxane-4-carboxylic acid have been the subject of recent studies. While the compound itself shows moderate biodegradability, research into greener synthetic routes and more sustainable applications continues to progress. These efforts reflect the broader chemical industry's commitment to reducing environmental impact while maintaining scientific and technological advancement.

Looking forward, 4-amino-2,2,6,6-tetramethyloxane-4-carboxylic acid is poised to play an increasingly important role in various scientific disciplines. Its unique combination of structural features and functional groups offers numerous possibilities for innovation in drug discovery, materials science, and chemical biology. As research continues to uncover new applications and synthetic methods, this compound is likely to remain at the forefront of specialty chemical development.